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Compound of Interest

2-Chloro-isonicotinic acid
Compound Name:

hydrazide
CAS No.: 58481-04-2
Cat. No.: B1267567

Get Quote

An In-depth Technical Guide to 2-Chloro-isonicotinic Acid Hydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-isonicotinic acid
hydrazide, a pyridine derivative with significant potential in medicinal chemistry. This document
details its physicochemical properties, methods for its synthesis and analysis, and its biological
mechanism of action, particularly as an antitubercular agent.

Physicochemical Properties

2-Chloro-isonicotinic acid hydrazide is an analogue of the well-known antitubercular drug
isoniazid (INH). The introduction of a chlorine atom at the 2-position of the pyridine ring
modifies its electronic and steric properties, influencing its biological activity and potential
applications.
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Property Value

IUPAC Name 2-chloropyridine-4-carbohydrazide
CAS Number 58481-04-2

Molecular Formula CeHeCIN3O

Molecular Weight 171.58 g/mol

Canonical SMILES C1=CN=C(C=C1C(=O)NN)CI

InChl Key MZIIYNBBSHJOLD-UHFFFAOYSA-N

Synthesis and Characterization

The synthesis of 2-chloro-isonicotinic acid hydrazide can be achieved through several
established chemical routes, starting from its corresponding carboxylic acid or ester.

Experimental Protocols

1. Synthesis from 2-Chloro-isonicotinic Acid

This protocol describes a direct condensation reaction to form the hydrazide.

e Materials: 2-chloro-isonicotinic acid, hydrazine hydrate, suitable solvent (e.g., ethanol).
e Procedure:

Dissolve 2-chloro-isonicotinic acid in an excess of a suitable solvent like ethanol in a

[¢]

round-bottom flask.

o Add hydrazine hydrate to the solution, typically in a slight molar excess.

o Reflux the reaction mixture for several hours under controlled heating. The progress of the
reaction can be monitored using thin-layer chromatography (TLC).

o After the reaction is complete, cool the mixture to room temperature to allow the product to
crystallize.
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o Collect the solid product by filtration, wash with a small amount of cold solvent to remove
impurities, and dry under vacuum.

2. Synthesis from Methyl 2-chloro-isonicotinate

This method involves the hydrazinolysis of an ester derivative.[1]

o Materials: Methyl 2-chloro-isonicotinate, hydrazine hydrate, ethanol.

e Procedure:

[e]

Dissolve methyl 2-chloro-isonicotinate in ethanol.

o

Add hydrazine hydrate to the solution and stir at room temperature or with gentle heating.

[¢]

Monitor the reaction by TLC until the starting ester is consumed.

[e]

Remove the solvent under reduced pressure.

[e]

Recrystallize the resulting solid from a suitable solvent (e.g., ethanol or an ethanol/water
mixture) to yield pure 2-chloro-isonicotinic acid hydrazide.

3. Characterization Protocol: Titrimetric Assay

This protocol, adapted from the assay for isoniazid, can be used to determine the purity of the
synthesized compound.[2]

o Materials: 2-chloro-isonicotinic acid hydrazide sample, hydrochloric acid, potassium
bromide, 0.0167 M potassium bromate solution, methyl red indicator.

e Procedure:

o Accurately weigh a sample of the compound (approximately 0.25 g) and dissolve it in
water in a 100 mL volumetric flask.

o Pipette 20 mL of this solution into a titration flask.
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bromide.

Add a few drops of methyl red indicator.

Add 100 mL of water, 20 mL of concentrated hydrochloric acid, and 0.2 g of potassium

Titrate the solution with 0.0167 M potassium bromate, shaking continuously, until the red

color of the indicator disappears. This marks the endpoint.

hydrazide and the liberated bromine.

The purity can be calculated based on the stoichiometry of the reaction between the
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Caption: Workflow for the synthesis and analysis of 2-chloro-isonicotinic acid hydrazide.
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Biological Activity and Mechanism of Action

The primary biological significance of 2-chloro-isonicotinic acid hydrazide lies in its potential
as an antitubercular agent, acting similarly to isoniazid.[1] Isoniazid itself is a prodrug that
requires activation within the mycobacterium to exert its effect.[3][4]

The proposed mechanism involves several key steps:

¢ Activation: The hydrazide is activated by the mycobacterial catalase-peroxidase enzyme,
KatG.[3][4]

o Target Inhibition: The activated form of the drug covalently binds to and inhibits the enoyl-
acyl carrier protein reductase (InhA).[5][6]

e Mycolic Acid Inhibition: InhA is a crucial enzyme in the fatty acid synthesis pathway (FAS-II)
responsible for producing mycolic acids.[1][3]

o Cell Wall Disruption: Mycolic acids are essential, long-chain fatty acids that form the major
component of the mycobacterial cell wall. Inhibition of their synthesis disrupts the integrity of
the cell wall, leading to bacterial cell death.[1][3]

This mechanism explains the high specificity of isoniazid and its derivatives against
Mycobacterium tuberculosis.[7]

Proposed Antitubercular Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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